6-bromo-2,3,4,9-tetrahydro-1H-carbazole
Cat. No. B1266970
M. Wt: 250.13 g/mol
InChI Key: SGYJGCFMAGWFCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]2[c:5]3[c:10]([nH:11][c:12]2[cH:13][cH:14]1)[CH2:9][CH2:8][CH2:7][CH2:6]3.[CH3:15][I:16].[O:17]=[CH:18][N:19]([CH3:20])[CH3:21]>>[Br:1][c:2]1[cH:3][c:4]2[c:5]3[c:10]([n:11]([CH3:15])[c:12]2[cH:13][cH:14]1)[CH2:9][CH2:8][CH2:7][CH2:6]3
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Brc1ccc2[nH]c3c(c2c1)CCCC3
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CI
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cn1c2c(c3cc(Br)ccc31)CCCC2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
